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Compound of Interest

Compound Name: Ido1-IN-13

Cat. No.: B12428077

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal and
handling of Ido1-IN-13, a potent indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor. Adherence to
these procedures is critical to ensure personal safety and environmental protection. Ido1-IN-13
is categorized as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Key Safety and Hazard Information

A summary of the key safety information for Ido1-IN-13 is provided in the table below. This
information is derived from the material safety data sheet (MSDS) and should be reviewed
before handling the compound.
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Hazard Category

Description

Precautionary Statements

Acute Toxicity (Oral)

Category 4: Harmful if

swallowed.[1]

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P301 + P312:
IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel
unwell.[1] P330: Rinse mouth.

[1]

Aquatic Toxicity (Acute)

Category 1: Very toxic to
aquatic life.[1]

P273: Avoid release to the
environment.[1] P391: Collect

spillage.[1]

Aquatic Toxicity (Chronic)

Category 1: Very toxic to
aquatic life with long lasting
effects.[1]

P273: Avoid release to the
environment.[1] P391: Collect

spillage.[1]

Personal Protective Equipment
(PPE)

Recommended for safe

handling.

Use of safety goggles,
protective gloves, and a lab
coat is recommended. Work in
a well-ventilated area or under

a fume hood.

Storage

Proper storage conditions to

maintain stability and safety.

Store at -20°C as a powder or
-80°C in solvent. Keep
container tightly sealed in a

cool, well-ventilated area.[1]

Experimental Protocols: Proper Disposal
Procedures for 1do1-IN-13

The following step-by-step protocol outlines the approved procedure for the disposal of Ido1-

IN-13. The guiding principle is to manage it as a hazardous chemical waste, ensuring it is sent

to an approved waste disposal plant[1].
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Materials:

o Appropriate Personal Protective Equipment (PPE): lab coat, safety goggles, chemical-
resistant gloves.

e Chemical fume hood.

» Designated, labeled, and sealable hazardous waste container.
o Waste manifest or logbook as required by your institution.
Procedure:

e Preparation and Segregation:

o Perform all handling of Ido1-IN-13, including preparation for disposal, within a certified
chemical fume hood to avoid inhalation of any dust or aerosols.

o Segregate ldo1-IN-13 waste from other waste streams. Do not mix with non-hazardous or
other types of chemical waste unless specifically permitted by your institution's
environmental health and safety (EHS) office.

e Containerization of Waste:

o Solid Waste: Place unused or expired Ido1-IN-13 powder, as well as any grossly
contaminated materials (e.g., weighing boats, contaminated gloves, bench paper), into a
designated, sealable, and clearly labeled hazardous waste container.

o Liquid Waste: If Ido1-IN-13 has been dissolved in a solvent, collect the solution in a
designated, leak-proof, and clearly labeled hazardous waste container. The label must
include the chemical name ("ldo1-IN-13") and the solvent used.

o Labeling: Ensure the waste container is labeled with "Hazardous Waste," the full chemical
name, and any associated hazard symbols (e.g., "Toxic," "Harmful," "Dangerous for the
Environment").

o Storage of Waste:
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o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area while awaiting pickup.

o This storage area should be away from incompatible materials and general laboratory
traffic.

e Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Complete any required waste manifest forms accurately, detailing the contents of the
waste container.

o Never dispose of Ido1-IN-13 down the drain or in the regular trash, as it is very toxic to
aquatic life[1].

e Decontamination:

o Thoroughly decontaminate any surfaces or non-disposable equipment that came into
contact with Ido1-IN-13 using an appropriate solvent or cleaning agent as recommended
by your institution's safety protocols.

o Dispose of any cleaning materials (e.g., wipes, paper towels) as hazardous waste.

Visualizing Key Processes

To further aid in understanding the context of Ido1-IN-13's use and disposal, the following
diagrams illustrate the relevant biological pathway and the general workflow for chemical waste
disposal.
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Caption: Simplified IDO1 signaling pathway and the inhibitory action of Ido1-IN-13.
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General Laboratory Chemical Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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